Cas no 2757328-20-2 (4,4,5,5-tetramethyl-2-{3-1-(trifluoromethyl)cyclopropylphenyl}-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-{3-1-(trifluoromethyl)cyclopropylphenyl}-1,3,2-dioxaborolane structure
2757328-20-2 structure
Product Name:4,4,5,5-tetramethyl-2-{3-1-(trifluoromethyl)cyclopropylphenyl}-1,3,2-dioxaborolane
CAS No:2757328-20-2
MF:C16H20BF3O2
MW:312.135015487671
MDL:MFCD34168357
CID:5464240
PubChem ID:155973757
Update Time:2025-08-04

4,4,5,5-tetramethyl-2-{3-1-(trifluoromethyl)cyclopropylphenyl}-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • Z4801754440
    • 4,4,5,5-tetramethyl-2-{3-[1-(trifluoromethyl)cyclopropyl]phenyl}-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-{3-1-(trifluoromethyl)cyclopropylphenyl}-1,3,2-dioxaborolane
    • MDL: MFCD34168357
    • Inchi: 1S/C16H20BF3O2/c1-13(2)14(3,4)22-17(21-13)12-7-5-6-11(10-12)15(8-9-15)16(18,19)20/h5-7,10H,8-9H2,1-4H3
    • InChI Key: VHEJUMAXZFHMTO-UHFFFAOYSA-N
    • SMILES: FC(C1(C2C=CC=C(B3OC(C)(C)C(C)(C)O3)C=2)CC1)(F)F

Computed Properties

  • Exact Mass: 312.1508445 g/mol
  • Monoisotopic Mass: 312.1508445 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • Molecular Weight: 312.1

4,4,5,5-tetramethyl-2-{3-1-(trifluoromethyl)cyclopropylphenyl}-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
EN300-27695891-0.25g
4,4,5,5-tetramethyl-2-{3-[1-(trifluoromethyl)cyclopropyl]phenyl}-1,3,2-dioxaborolane
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Enamine
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Enamine
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4,4,5,5-tetramethyl-2-{3-[1-(trifluoromethyl)cyclopropyl]phenyl}-1,3,2-dioxaborolane
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